2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride

• IUPAC Name: 2-(4-chlorophenyl)-5-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride
• InChI: InChI=1S/C15H8Cl2FNO2S2/c16-11-5-1-10(2-6-11)14-19-15(23(17,20)21)13(22-14)9-3-7-12(18)8-4-9/h1-8H
• InChI Key: HSYYKVMTHJJJMY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C(N=C(S2)C3=CC=C(C=C3)Cl)S(=O)(=O)Cl)F
• Molecular Formula: C15H8Cl2FNO2S2
• Molecular Weight: 388.3 g/mol

Description

2-(4-Chlorophenyl)-5-(4-fluorophenyl)-1,3-thiazole-4-sulfonyl chloride, commonly known as CFT, is a synthetic chemical compound that has been extensively studied due to its potential applications in various scientific fields. CFT is a member of the thiazole sulfonyl chloride class of compounds, which are known for their broad range of biological activities. CFT has been studied for its use in the synthesis of various pharmaceuticals, as well as its potential applications in the fields of biochemistry, physiology, and pharmacology.

Scientific Research Applications

Synthesis and Antiviral Activity

Research involving the synthesis of thiadiazole sulfonamides starting from 4-chlorobenzoic acid demonstrates the potential of these compounds in antiviral applications. Specifically, some synthesized compounds showed anti-tobacco mosaic virus activity, highlighting the potential of sulfonamide derivatives in developing antiviral agents (Chen et al., 2010).

Material Science: Proton Exchange Membranes

Studies on the synthesis of multiblock copolymers involving sulfonated poly(4'-phenyl-2,5-benzophenone) and poly(arylene ether sulfone) indicate these materials' significance in creating proton exchange membranes. These membranes are vital for fuel cell technologies, demonstrating improved water absorption and proton conductivity, essential for energy applications (Ghassemi et al., 2004).

Chemical Synthesis and Characterization

Research on the docking studies and crystal structure of tetrazole derivatives, including compounds with similar sulfonamide groups, provides valuable insights into molecular interactions and potential pharmaceutical applications. Such studies are crucial for understanding the binding affinities and orientations of molecules within biological targets, aiding in the design of new drugs (Al-Hourani et al., 2015).

Fluorescent Molecular Probes

The development of fluorescent solvatochromic dyes based on diphenyloxazoles showcases the application of heteroatom-containing compounds in creating sensitive molecular probes. These probes are instrumental in studying biological events and processes, providing a non-invasive means to track changes within cells or tissues (Diwu et al., 1997).